Cas no 72235-51-9 (1-(2,3-difluorophenyl)methanamine)

• Product Name: 1-(2,3-difluorophenyl)methanamine
• CAS No: 72235-51-9
• MF: C₇H₇F₂N
• MW: 143.133988618851
• MDL: MFCD00070793
• CID: 59328
• PubChem ID: 24878346
• Update Time: 2025-05-25

1-(2,3-difluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,3-Difluorophenyl)methanamine
• Difluorobenzylamine1
• 2,3-Difluorobenzyamine
• 2,3-Difluorobenzylamine
• 2,3-Difluorobenzyl amine
• Benzenemethanamine, 2,3-difluoro-
• 2,3-Difluoro-benzylamine
• (2,3-difluorophenyl)methylamine
• PubChem7356
• RARECHEM AL BW 0288
• 2,3-difluoro-benzenemethanamine
• OHZUCDHZOHSBPZ-UHFFFAOYSA-N
• STL553846
• SBB086278
• BBL100280
• CK1114
• WT81978
• C
• 1-(2,3-difluorophenyl)methanamine
• AC-23890
• A9411
• J-506965
• SB75483
• D5133
• 72235-51-9
• SY012517
• CS-W018260
• EN300-61018
• 2,3-Difluorobenzylamine, 97%
• DTXSID70371719
• MFCD00070793
• SCHEMBL214409
• AKOS009132160
• BulleyaconitineA
• PS-8990
• FT-0609618
• DB-019742

• MDL： MFCD00070793
• Inchi： 1S/C7H7F2N/c8-6-3-1-2-5(4-10)7(6)9/h1-3H,4,10H2
• InChI Key： OHZUCDHZOHSBPZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CN)F

Computed Properties

• Exact Mass: 143.05500
• Monoisotopic Mass: 143.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Color/Form: Liquid
• Density: 1.223 g/mL at 25 °C(lit.)
• Melting Point: 31
• Boiling Point: 65 °C/4 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.495(lit.)
• PSA: 26.02000
• LogP: 2.12380
• Sensitiveness: Air Sensitive
• Solubility: Not determined

1-(2,3-difluorophenyl)methanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(2,3-difluorophenyl)methanamine

1-(2,3-Difluorophenyl)methanamine (CAS No. 72235-51-9): A Comprehensive Overview

The compound 1-(2,3-difluorophenyl)methanamine, identified by the CAS registry number 72235-51-9, is a significant molecule in the field of organic chemistry, particularly within the realms of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug design and advanced materials development.

Structurally, 1-(2,3-difluorophenyl)methanamine consists of a methanamine group (-CH₂NH₂) attached to a difluorophenyl ring, where the fluorine atoms are positioned at the 2 and 3 positions of the aromatic ring. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile building block in organic synthesis.

Recent studies have highlighted the role of 1-(2,3-difluorophenyl)methanamine in drug discovery efforts targeting various therapeutic areas. For instance, researchers have explored its potential as a lead compound in anti-cancer drug development due to its ability to modulate specific cellular pathways. The fluorine atoms in the molecule contribute to enhanced bioavailability and stability, which are critical factors in pharmaceutical applications.

In addition to its pharmacological relevance, this compound has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent advancements in this area have demonstrated improved device performance when incorporating 1-(2,3-difluorophenyl)methanamine-based materials.

The synthesis of 1-(2,3-difluorophenyl)methanamine has been optimized through various methodologies, including palladium-catalyzed coupling reactions and nucleophilic aromatic substitution techniques. These methods not only enhance the efficiency of production but also align with green chemistry principles by minimizing waste and reducing environmental impact.

From an environmental standpoint, understanding the fate and transport of 1-(2,3-difluorophenyl)methanamine in natural systems is crucial for risk assessment purposes. Recent studies have shown that this compound exhibits moderate persistence in aquatic environments under certain conditions; however, its toxicity profile remains low compared to other structurally similar compounds.

In conclusion, 1-(2,3-difluorophenyl)methanamine (CAS No. 72235-51-9) stands as a testament to the versatility of organic compounds in addressing diverse scientific challenges. Its continued exploration across multiple disciplines underscores its potential for driving innovation in both medicine and materials science.